Cas no 56421-12-6 (3,4-Secodammar-4(28)-en-3-oic acid, 20,24-epoxy-25-hydroxy-,methyl ester, (24R)-)

• Product Name: 3,4-Secodammar-4(28)-en-3-oic acid, 20,24-epoxy-25-hydroxy-,methyl ester, (24R)-
• CAS No: 56421-12-6
• Molecular Formula: C₃₁H₅₂O₄
• Molecular Weight: 488.74200
• CID: 837373
• PubChem ID: 124222314

3,4-Secodammar-4(28)-en-3-oic acid, 20,24-epoxy-25-hydroxy-,methyl ester, (24R)- Properties

Names and Identifiers

• 3,4-Secodammar-4(28)-en-3-oic acid, 20,24-epoxy-25-hydroxy-, methyl ester, (24R)-
• Methyl eichlerianate
• 3,4-Secodammar-4(28)-en-3-oic acid, 20,24-epoxy-25-hydroxy-,methyl ester, (24R)-
• Methyl 3-{(3S,3aR,5aR,6S,7S,9aR,9bR)-3-[(2S,5S)-5-(2-hydroxy-2-pr opanyl)-2-methyltetrahydro-2-furanyl]-7-isopropenyl-6,9a,9b-trime thyldodecahydro-1H-cyclopenta[a]naphthalen-6-yl}propanoate
• Eichlerianic acid methyl ester
• [ "" ]
• 56421-12-6
• Methyl SHoric acid
• methyl 3-((3S,3aR,5aR,6S,7S,9aR,9bR)-3-((2S,5S)-5-(2-hydroxypropan-2-yl)-2-methyloxolan-2-yl)-6,9a,9b-trimethyl-7-prop-1-en-2-yl-1,2,3,3a,4,5,5a,7,8,9-decahydrocyclopenta(a)naphthalen-6-yl)propanoate
• 3,4-Secodammar-4(28)-en-3-oic acid, 20,24-epoxy-25-hydroxy-, methyl ester, (24S)-; Eichlerianic acid methyl ester
• Methyl shorate
• AKOS032962445
• CHEMBL3109456
• methyl 3-[(3S,3aR,5aR,6S,7S,9aR,9bR)-3-[(2S,5S)-5-(2-hydroxypropan-2-yl)-2-methyloxolan-2-yl]-6,9a,9b-trimethyl-7-prop-1-en-2-yl-1,2,3,3a,4,5,5a,7,8,9-decahydrocyclopenta[a]naphthalen-6-yl]propanoate
• FS-10019

• InChIKey： TWFMQZXDUHCZFN-GVEJJQTFSA-N
• Inchi： InChI=1S/C31H52O4/c1-20(2)21-12-18-30(7)24(28(21,5)16-15-26(32)34-9)11-10-22-23(13-17-29(22,30)6)31(8)19-14-25(35-31)27(3,4)33/h21-25,33H,1,10-19H2,2-9H3/t21-,22+,23-,24+,25-,28-,29+,30+,31-/m0/s1
• SMILES： CC(=C)C1CCC2(C(C1(C)CCC(=O)OC)CCC3C2(CCC3C4(CCC(O4)C(C)(C)O)C)C)C

Computed Properties

• Exact Mass: 488.38700
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 7
• Monoisotopic Mass: 488.38656014g/mol
• Heavy Atom Count: 35
• Complexity: 849
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 9
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 7.6
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• LogP: 7.08940
• PSA: 55.76000
• Boiling Point: 538.2±45.0 °C at 760 mmHg
• Vapor Pressure: 0.0±3.2 mmHg at 25°C
• Flash Point: 159.6±22.2 °C
• Color/Form: Powder
• Density: 1.0±0.1 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene glycosides Diterpene glycosides
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpene glycosides